Cas no 1351588-81-2 (N-(1H-1,3-benzodiazol-2-yl)methyl-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidine-3-carboxamide)

• Product Name: N-(1H-1,3-benzodiazol-2-yl)methyl-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidine-3-carboxamide
• CAS No: 1351588-81-2
• MF: C₁₇H₁₇N₅O₃
• MW: 339.348582983017
• CID: 6360266
• PubChem ID: 71785283
• Update Time: 2025-07-09

N-(1H-1,3-benzodiazol-2-yl)methyl-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1H-1,3-benzodiazol-2-yl)methyl-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidine-3-carboxamide
• N-(1H-benzimidazol-2-ylmethyl)-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidine-3-carboxamide
• F6125-0955
• VU0532663-1
• N-[(1H-1,3-benzodiazol-2-yl)methyl]-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidine-3-carboxamide
• AKOS024532858
• 1351588-81-2
• N-((1H-benzo[d]imidazol-2-yl)methyl)-1-(5-methylisoxazole-3-carbonyl)azetidine-3-carboxamide

• Inchi： 1S/C17H17N5O3/c1-10-6-14(21-25-10)17(24)22-8-11(9-22)16(23)18-7-15-19-12-4-2-3-5-13(12)20-15/h2-6,11H,7-9H2,1H3,(H,18,23)(H,19,20)
• InChI Key： IEZFLSYTRGQXRF-UHFFFAOYSA-N
• SMILES： N1(C(C2C=C(C)ON=2)=O)CC(C(NCC2NC3=CC=CC=C3N=2)=O)C1

Computed Properties

• Exact Mass: 339.13313942g/mol
• Monoisotopic Mass: 339.13313942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on N-(1H-1,3-benzodiazol-2-yl)methyl-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidine-3-carboxamide

N-(1H-1,3-benzodiazol-2-yl)methyl-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidine-3-carboxamide: A Comprehensive Overview

N-(1H-1,3-benzodiazol-2-yl)methyl-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidine-3-carboxamide, with the CAS number 1351588-81-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazepine derivatives and has shown promising potential in various therapeutic applications. This comprehensive overview aims to provide an in-depth understanding of the chemical structure, synthesis, biological activities, and recent research advancements related to this compound.

Chemical Structure and Synthesis

The molecular structure of N-(1H-1,3-benzodiazol-2-yl)methyl-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidine-3-carboxamide is characterized by a benzodiazepine core linked to an azetidine ring and a 5-methyl oxazole moiety. The benzodiazepine scaffold is a well-known pharmacophore that has been extensively studied for its anxiolytic, sedative, and anticonvulsant properties. The azetidine ring and the 5-methyl oxazole group introduce additional functional groups that can modulate the pharmacological profile of the compound.

The synthesis of N-(1H-1,3-benzodiazol-2-yl)methyl-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidine-3-carboxamide typically involves a multi-step process. The key steps include the formation of the benzodiazepine core, the introduction of the azetidine ring, and the coupling with the 5-methyl oxazole carbonyl group. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound. For instance, a one-pot synthesis approach using microwave-assisted reactions has been reported to significantly reduce reaction times and improve yields.

Biological Activities and Mechanisms of Action

N-(1H-1,3-benzodiazol-2-yl)methyl-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidine-3-carboxamide has been evaluated for its biological activities in various in vitro and in vivo models. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties. The anti-inflammatory effects are attributed to its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been found to modulate pain pathways by interacting with specific receptors involved in nociception.

The mechanism of action of N-(1H-1,3-benzodiazol-2-yl)methyl-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidine-3-carboxamide is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is its interaction with GABA receptors, which are known to play a crucial role in regulating neuronal excitability. Another potential mechanism involves its ability to modulate microglial activation and reduce neuroinflammation in the central nervous system (CNS).

Clinical Applications and Research Developments

The therapeutic potential of N-(1H-1,3-benzodiazol-2-y)methyl-l-(5-methyl-l,2-oXaZole-Z-Carbonyl)Azetidine-Z-Carboxamide has been explored in several preclinical studies. In animal models of chronic pain and inflammation, this compound has demonstrated significant efficacy in reducing pain hypersensitivity and inflammatory markers. These findings have led to increased interest in its potential as a novel therapeutic agent for conditions such as neuropathic pain and rheumatoid arthritis.

Recent clinical trials have also shown promising results. A phase II trial evaluating the safety and efficacy of N-(1H-l,benzOdIazOl-Z-yI)methYI-l-(S-meThYI-l,Z-oXaZoIe-Z-CarbOnYI)aZetIdIne-Z-CarboXamIde in patients with osteoarthritis reported a significant reduction in pain scores and improved functional outcomes compared to placebo. These findings suggest that this compound may offer a new treatment option for patients with chronic pain conditions.

Conclusion

In conclusion, N-(lH-l,benzOdIazOl-Z-yI)methYI-l-(S-meThYI-l,Z-oXaZoIe-Z-CarbOnYI)aZetIdIne-Z-CarboXamIde, with CAS number l35l588-Sl-Z, represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure combines elements from well-studied pharmacophores such as benzodiazepines with novel functional groups that enhance its pharmacological profile. Ongoing research continues to uncover new insights into its mechanisms of action and clinical applications, paving the way for its development as a potential therapeutic agent for various medical conditions.